N-[2-(2-methylpiperidin-1-yl)ethyl]-4-(2-phenyl-4,5,6,7-tetrahydro-1H-indol-1-yl)benzamide

• Molecular Formula: C29H35N3O
• Molecular Weight: 441.6 g/mol
• IUPAC Name: N-[2-(2-methylpiperidin-1-yl)ethyl]-4-(2-phenyl-4,5,6,7-tetrahydroindol-1-yl)benzamide
• InChI: InChI=1S/C29H35N3O/c1-22-9-7-8-19-31(22)20-18-30-29(33)24-14-16-26(17-15-24)32-27-13-6-5-12-25(27)21-28(32)23-10-3-2-4-11-23/h2-4,10-11,14-17,21-22H,5-9,12-13,18-20H2,1H3,(H,30,33)
• InChI Key: XKQHJESFRGIPTA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CCNC(=O)C2=CC=C(C=C2)N3C4=C(CCCC4)C=C3C5=CC=CC=C5

Description

N-[2-(2-methylpiperidin-1-yl)ethyl]-4-(2-phenyl-4,5,6,7-tetrahydro-1H-indol-1-yl)benzamide is a useful research compound. Its molecular formula is C29H35N3O and its molecular weight is 441.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of DCM containing 4-(2-phenyl-4,5,6,7-tetrahydro-1H-indol-1-yl)benzoic acid (Intermediate 7, 1 eq.) was stirred at room temperature, DMAP (1.1 equivalent) and 2-(2-methylpiperidin-1-yl)ethanamine (1 eq.) were added. The reaction mixture was then cooled down to 0° C. and EDC (1.1 eq.) was added portion-wise. After stirring for 1 hour at 0° C., the reaction mixture was allowed to warm to room temperature. The reaction was monitored by TLC and LC/MS. Usually after 12 hours stirring at RT, the reaction mixture was hydrolyzed, washed with sodium carbonate solution (10%), dried over MgSO4, and evaporated in vacuo to give a crude product. Flash chromatography on silica gel, eluting with 60% EtOAc in hexane gave, after evaporation, the expected product N-[2-(2-methylpiperidin-1-yl)ethyl]-4-(2-phenyl-4,5,6,7-tetrahydro-1H-indol-1-yl)benzamide (1) as a beige solid, in 80% yield (96% purity by HPLC). MS(ESI+): 442.7; MS(ESI−): 440.5.